Cas no 1604761-89-8 ((2S)-1-(oxolan-2-yl)propan-2-amine)

• Product Name: (2S)-1-(oxolan-2-yl)propan-2-amine
• CAS No: 1604761-89-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5776872
• PubChem ID: 104932070
• Update Time: 2025-06-25

(2S)-1-(oxolan-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1604761-89-8
• (2S)-1-(oxolan-2-yl)propan-2-amine
• EN300-1826704

• Inchi： 1S/C7H15NO/c1-6(8)5-7-3-2-4-9-7/h6-7H,2-5,8H2,1H3/t6-,7?/m0/s1
• InChI Key： ZBYJKUGXJVDDGE-PKPIPKONSA-N
• SMILES： O1CCCC1C[C@H](C)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(oxolan-2-yl)propan-2-amine

Introduction to (2S)-1-(oxolan-2-yl)propan-2-amine (CAS No. 1604761-89-8)

(2S)-1-(oxolan-2-yl)propan-2-amine, with the CAS number 1604761-89-8, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a chiral center and an oxolane ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The (2S)-1-(oxolan-2-yl)propan-2-amine molecule is a derivative of propan-2-amine, where the amine group is attached to a chiral carbon atom that is also part of an oxolane ring. The presence of the oxolane ring imparts specific stereochemical properties to the molecule, which are crucial for its biological activity and reactivity in synthetic transformations. The compound's chirality plays a significant role in its interactions with biological targets, making it an important candidate for drug discovery and development.

Recent studies have highlighted the potential of (2S)-1-(oxolan-2-yl)propan-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a lead structure for the development of novel inhibitors targeting specific enzymes involved in neurodegenerative diseases. The compound's ability to modulate these enzymes effectively suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, (2S)-1-(oxolan-2-yl)propan-2-amine has been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of complex organic molecules. Researchers at the University of California, Berkeley, have reported the use of this compound as a key intermediate in the synthesis of bioactive natural products, demonstrating its versatility and synthetic utility.

The synthesis of (2S)-1-(oxolan-2-yl)propan-2-amine typically involves several steps, including the formation of the oxolane ring and the introduction of the amine group at the chiral center. Various methods have been developed to achieve high enantiomeric purity, which is essential for its biological applications. One such method involves asymmetric catalysis using chiral ligands, which has been shown to yield high yields and excellent enantioselectivity.

The physical and chemical properties of (2S)-1-(oxolan-2-yl)propan-2-amine have been extensively studied. It is a colorless liquid with a characteristic amine odor. The compound is soluble in common organic solvents such as ethanol and methanol but has limited solubility in water. Its melting point and boiling point are within typical ranges for similar compounds, making it suitable for various synthetic processes.

Safety considerations are an important aspect when handling (2S)-1-(oxolan-2-yl)propan-2-amine. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound in tightly sealed containers away from heat sources.

In conclusion, (2S)-1-(oxolan-2-yl)propan-2-amine (CAS No. 1604761-89-8) is a versatile chiral amine compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and biological activity make it an important molecule for further investigation and development. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.